2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 2-(3-aminophenyl)isoindole-1,3-dione
• InChI: InChI=1S/C14H10N2O2/c15-9-4-3-5-10(8-9)16-13(17)11-6-1-2-7-12(11)14(16)18/h1-8H,15H2
• InChI Key: OOPLRJVJUNAQIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC(=C3)N
• Molecular Formula: C14H10N2O2
• DSSTOX Substance ID: DTXSID70359375
• Molecular Weight: 238.24 g/mol
• CAS RN: 32338-22-0

Description

2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione, also known as isoindole-1,3-dione (IID), is a heterocyclic organic compound that has been used in various scientific research applications. IID is an important building block for the synthesis of various pharmaceuticals and other compounds, due to its unique structure and reactivity. It has also been used as a fluorescent marker for various biochemical processes and as a reagent for the synthesis of various heterocyclic compounds.

Scientific Research Applications

Synthesis and Structural Analysis

• Conventional and Microwave-Assisted Synthesis : Research has demonstrated efficient synthesis methods for compounds similar to 2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione, highlighting both conventional and microwave-assisted approaches. These methods provide insights into the potential for efficient production of related compounds (Sena et al., 2007).
• Crystal Structure and IR Spectrum Studies : The structural study of related organo-amino compounds has been conducted using single-crystal X-Ray diffraction and Infrared spectroscopy, providing a deeper understanding of their molecular conformation and characteristics (Anouar et al., 2019).

Chemical Properties and Reactions

• Synthesis of Derivatives : There has been significant research into the synthesis of hexahydro-1H-isoindole-1,3(2H)-dione derivatives, starting from compounds like 3-sulfolene, which could provide insights into creating derivatives of this compound (Tan et al., 2016).
• Palladium-Catalyzed Hydride Reduction : Research on the palladium-catalyzed formate reduction of substituted 1,3-dihydro-2H-isoindoles to 4,5,6,7-tetrahydro-2H-isoindoles indicates possible pathways and reactions for similar isoindole compounds (Hou et al., 2007).

Mechanism of Action

Target of Action

The primary target of 2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione is the Folate Receptor Alpha (FolRα) . This receptor is a cell-surface glycoprotein that is overexpressed in various types of cancers, including ovarian and endometrial cancers . Its expression is highly restricted on normal tissues, making it a promising target for cancer therapy .

Mode of Action

This compound is part of a class of compounds known as antibody-drug conjugates (ADCs) . It contains an anti-FolRα human IgG1 antibody (SP8166) conjugated to a proprietary cleavable drug-linker (SC239) . SC239 contains a tubulin-targeting 3-aminophenyl hemiasterlin warhead, SC209, which has potent cytotoxic activity and is a weak substrate for efflux pumps . The interaction of this compound with its target leads to changes in the target cells, resulting in their death .

Biochemical Pathways

It is known that the compound’s mode of action involves theSuzuki–Miyaura (SM) coupling reaction , which conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

It is known that the compound is part of a well-defined, homogeneous adc with a drug-antibody ratio (dar) of approximately 4 . This suggests that the compound may have good bioavailability.

Result of Action

The result of the action of this compound is the death of target cells. The compound has potent cytotoxic activity and is capable of inducing apoptosis in target cells .

Safety and Hazards

The safety data sheet for similar compounds provides information on hazards and safety precautions. For instance, benzophenone imine is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. Another compound, 2-(3-Aminophenyl)ethanol, is reported to be harmful if swallowed and causes serious eye irritation.

Future Directions

The future directions for similar compounds involve their use in various applications. For instance, imidazopyridines have been recognized as a privileged scaffold with tremendous biological potential against a variety of targets. Another study highlighted the role of molecularly imprinted polymers in enhancing the sensitivity and specificity of sensors. The development of novel first-in-class antituberculosis drugs targeting Mycobacterium tuberculosis cellular energy production has also been reported.

Biochemical Analysis

Biochemical Properties

2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione plays a crucial role in biochemical reactions, particularly in the context of enzyme interactions. This compound interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with enzymes involved in oxidative stress responses, potentially modulating their activity and contributing to cellular protection mechanisms . The nature of these interactions often involves binding to active sites or allosteric sites on the enzymes, thereby altering their conformation and activity.

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in apoptosis and cell cycle regulation, thereby impacting cell proliferation and survival . Additionally, it can alter metabolic pathways by interacting with key metabolic enzymes, leading to changes in metabolite levels and energy production within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the interaction. For instance, it has been found to inhibit certain kinases involved in cell signaling pathways, thereby modulating downstream effects on gene expression and cellular responses . These interactions often involve hydrogen bonding, hydrophobic interactions, and van der Waals forces, contributing to the stability and specificity of the binding.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are characterized by its stability and degradation over time. Studies have shown that this compound remains stable under specific conditions, but can degrade under others, leading to changes in its biochemical activity . Long-term effects on cellular function have also been observed, with prolonged exposure leading to alterations in cell viability and function, particularly in in vitro studies.

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At lower doses, it may exhibit beneficial effects, such as enhanced cellular protection and reduced oxidative stress. At higher doses, toxic or adverse effects can occur, including cellular damage and impaired organ function . Threshold effects have been observed, indicating a dosage-dependent response that is critical for determining safe and effective use in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and the levels of various metabolites within the cell . For example, it may be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments . For instance, it may be transported into cells via specific amino acid transporters and subsequently distributed to various organelles where it exerts its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization can affect its interactions with other biomolecules and its overall biochemical activity, contributing to its role in cellular processes.